N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenoxyacetamide

• IUPAC Name: N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C17H15N3O3/c1-12-18-17(23-20-12)14-9-5-6-10-15(14)19-16(21)11-22-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,19,21)
• InChI Key: BUWRADWOCKADIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CC=C2NC(=O)COC3=CC=CC=C3
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenoxyacetamide is a compound that belongs to the class of 1,2,4-oxadiazole derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenoxyacetamide typically involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature . This method allows for the efficient production of structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif without the need for protective groups .

Industrial Production Methods

This includes optimizing reaction conditions to ensure high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenoxyacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It has shown promising activity against plant-parasitic nematodes, making it a potential candidate for agricultural applications.

Medicine: The compound exhibits various biological activities, including antibacterial and antifungal properties.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenoxyacetamide involves its interaction with specific molecular targets. For instance, it has been shown to inhibit the activity of succinate dehydrogenase (SDH), an enzyme involved in the mitochondrial electron transport chain . This inhibition affects the production of reactive oxygen species (ROS) and the accumulation of lipofuscin and lipids, ultimately leading to the compound’s biological effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other 1,2,4-oxadiazole derivatives, such as:

• 1,2,4-oxadiazole-3-carboxamides
• 1,2,4-oxadiazole-5-thiols
• 1,2,4-oxadiazole-3-thiones

Uniqueness

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenoxyacetamide is unique due to its specific structural features and the presence of both phenyl and phenoxyacetamide groups. These structural elements contribute to its distinct biological activities and make it a valuable compound for various applications .